Cas no 1351649-07-4 (2,2-diphenyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride)

• Product Name: 2,2-diphenyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride
• CAS No: 1351649-07-4
• MF: C₂₃H₂₅ClN₂OS
• MW: 413
• CID: 6400469
• PubChem ID: 71782876
• Update Time: 2025-05-21

2,2-diphenyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-diphenyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride
• 2,2-diphenyl-1-[4-(thiophen-3-ylmethyl)piperazin-1-yl]ethanone:hydrochloride
• VU0527239-1
• 2,2-diphenyl-1-(4-(thiophen-3-ylmethyl)piperazin-1-yl)ethanone hydrochloride
• 2,2-diphenyl-1-{4-[(thiophen-3-yl)methyl]piperazin-1-yl}ethan-1-one hydrochloride
• F5882-0366
• SR-01000925952
• 2,2-diphenyl-1-[4-(thiophen-3-ylmethyl)piperazin-1-yl]ethanone;hydrochloride
• SR-01000925952-1
• 1351649-07-4
• AKOS026686267

• Inchi： 1S/C23H25N2OS.ClH/c26-23(21-7-3-1-4-8-21,22-9-5-2-6-10-22)19-25-14-12-24(13-15-25)17-20-11-16-27-18-20;/h1-11,16,18H,12-15,17,19H2;1H
• InChI Key： JYECIYLDSOSVOS-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2C=CSC=2)CC1)C(=O)(C1=CC=CC=C1)C1=CC=CC=C1.[H]Cl

Computed Properties

• Exact Mass: 412.1376123g/mol
• Monoisotopic Mass: 412.1376123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Additional information on 2,2-diphenyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride

Introduction to 2,2-diphenyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride (CAS No. 1351649-07-4)

The compound 2,2-diphenyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride, identified by its CAS number 1351649-07-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric groups, including a diphenyl moiety and a piperazine ring substituted with a thiophene derivative, makes it a versatile scaffold for designing novel therapeutic agents.

In recent years, the development of small-molecule drugs has been heavily influenced by the quest for compounds that exhibit high selectivity and efficacy. The structural features of 2,2-diphenyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride align well with this objective. The diphenyl group is known for its ability to enhance binding affinity to biological targets, while the piperazine moiety is frequently employed in central nervous system (CNS) drugs due to its favorable pharmacokinetic properties. The incorporation of a thiophene ring further enriches the compound's pharmacological profile, offering opportunities for modulating various biological pathways.

Current research in medicinal chemistry increasingly emphasizes the importance of rational drug design, leveraging computational methods and structural biology to predict and optimize molecular interactions. The 2,2-diphenyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride structure provides an excellent platform for such studies. Its complex architecture allows for fine-tuning of electronic and steric properties, enabling researchers to tailor the compound's activity towards specific targets. For instance, modifications at the thiophene substituent can influence receptor binding affinity and metabolic stability, critical factors in drug development.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of CNS-active agents. Piperazine derivatives are well-documented for their role in treating neurological disorders such as depression, anxiety, and schizophrenia. The addition of a thiophene group introduces additional complexity, which may enhance binding interactions with neurotransmitter receptors like serotonin and dopamine receptors. This dual functionality makes 2,2-diphenyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride a valuable candidate for further exploration in this therapeutic area.

Moreover, the hydrochloride salt form of this compound enhances its solubility and bioavailability, which are crucial parameters for pharmaceutical formulations. Improved solubility can lead to faster onset of action and better patient compliance. In drug discovery pipelines, such physicochemical properties are often prioritized to ensure that lead compounds progress efficiently through preclinical and clinical trials. The hydrochloride form of 2,2-diphenyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}ethan-1-one thus holds significant potential for developing effective therapeutics.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this compound. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex heterocyclic frameworks like those present in 2,2-diphenyl-1-{4-(thiophen-3-yli methyl)piperazin - 1 - yl}ethan - 1 - one hydrochloride. These methods allow chemists to explore diverse structural permutations with greater precision and scalability, facilitating rapid screening of novel analogs. Such innovations are instrumental in accelerating the discovery process and bringing new drugs to market more quickly.

The compound's relevance extends beyond CNS applications. Its structural motif is also amenable to modifications that could yield candidates for treating other conditions such as inflammation or pain management. For example, derivatives with optimized piperazine-thiophene interactions might exhibit anti-inflammatory properties by modulating cytokine release or inhibiting inflammatory enzyme activity. This broadens the scope of 2,2-diphenyl - 1 - {4 - (thiophen - 3 - ylmethyl)piperazin - 1 - yl}ethan - 1 - one hydrochloride, making it a multifaceted tool for medicinal chemists.

In conclusion, 2 , 2 - dipheny l - 1 - { 4 - ( th iophen e - 3 - y l ) m e t h y l p i p e r azin e - 1 - y l } e t h an e - 1 o n e hy d roch lor ide ( CAS No . 1351649 - 07 - 4) stands out as a promising entity in pharmaceutical research due to its unique structural features and versatile applications . Ongoing studies continue to uncover new possibilities for its use as a building block or lead compound in drug development . As synthetic chemistry progresses and our understanding of biological targets deepens , compounds like this are poised to play a pivotal role in shaping future therapeutics .